N-[2-(benzyloxy)ethyl]-2-iodobenzamide
Overview
Description
N-[2-(benzyloxy)ethyl]-2-iodobenzamide, also known as BIBX1382, is a chemical compound that belongs to the class of selective epidermal growth factor receptor (EGFR) inhibitors. It is extensively used in scientific research to study the mechanism of action of EGFR inhibitors and their potential applications in the treatment of various types of cancers.
Mechanism of Action
N-[2-(benzyloxy)ethyl]-2-iodobenzamide acts as a competitive inhibitor of the ATP-binding site of EGFR, preventing the phosphorylation of the receptor and downstream signaling pathways. This leads to the inhibition of cell proliferation, migration, and invasion, and ultimately, cell death.
Biochemical and Physiological Effects:
This compound has been shown to have potent antitumor activity in preclinical studies, both in vitro and in vivo. It has been shown to induce apoptosis and inhibit angiogenesis, which are key processes involved in tumor growth and metastasis. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[2-(benzyloxy)ethyl]-2-iodobenzamide in lab experiments is its high selectivity for EGFR, which minimizes off-target effects and reduces toxicity. It is also relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using this compound is its poor solubility in water, which can limit its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for the use of N-[2-(benzyloxy)ethyl]-2-iodobenzamide in scientific research. One potential application is in the development of personalized cancer therapies, where the drug can be used to target specific mutations or overexpressions of EGFR in individual patients. Another potential application is in the development of combination therapies with other targeted agents or immunotherapies, which can enhance the antitumor activity of this compound and overcome resistance mechanisms. Additionally, further studies are needed to investigate the potential use of this compound in other diseases, such as inflammatory disorders and neurodegenerative diseases, where EGFR signaling pathways are also involved.
Scientific Research Applications
N-[2-(benzyloxy)ethyl]-2-iodobenzamide has been extensively used in scientific research to study the mechanism of action of EGFR inhibitors and their potential applications in the treatment of various types of cancers, including lung cancer, breast cancer, and head and neck cancer. It has been shown to inhibit the growth and proliferation of cancer cells by blocking the activation of EGFR signaling pathways, which are known to be involved in the development and progression of cancer.
properties
IUPAC Name |
2-iodo-N-(2-phenylmethoxyethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16INO2/c17-15-9-5-4-8-14(15)16(19)18-10-11-20-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXMBTNXWVVBMOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCCNC(=O)C2=CC=CC=C2I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.